Cas no 24148-86-5 (Hasubanan-6-one,7,8-didehydro-4-hydroxy-3,7,8-trimethoxy-17-methyl-)
24148-86-5 structure
Product Name:Hasubanan-6-one,7,8-didehydro-4-hydroxy-3,7,8-trimethoxy-17-methyl-
Hasubanan-6-one,7,8-didehydro-4-hydroxy-3,7,8-trimethoxy-17-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Hasubanan-6-one,7,8-didehydro-4-hydroxy-3,7,8-trimethoxy-17-methyl-
- (1S,10S)-3-hydroxy-4,11,12-trimethoxy-17-methyl-17-azatetracyclo[8.4.3.01,10.02,7]heptadeca-2(7),3,5,11-tetraen-13-one
- (1S, 10S)-3-hydroxy-4, 11, 12-trimethoxy-17-methyl-17-azatetracyclo[8.4.3.01, 10.02, 7]heptadeca-2(7), 3, 5, 11-tetraen-13-one
- NSC-135030
- CHEMBL1098359
- Q15634057
- Aknadinine
- AKOS040750269
- Hernandoline
- UNII-V5XGU77PZ9
- V5XGU77PZ9
- 4-hydroxy-3,7,8-trimethoxy-17-methyl-7,8-didehydrohasubanan-6-one
- 7,8-DIDEHYDRO-4-HYDROXY-3,7,8-TRIMETHOXY-17-METHYLHASUBANAN-6-ONE
- HASUBANAN-6-ONE, 7,8-DIDEHYDRO-4-HYDROXY-3,7,8-TRIMETHOXY-17-METHYL-
- 4-DEMETHYLHASUBANONINE
- BDBM50316548
- 24148-86-5
- NSC 135030
- Hasubanonine, O4-demethyl-
- NSC135030
- DTXSID00946979
- SCHEMBL8213521
- O4-Demethylhasubanonine
-
- Inchi: InChI=1S/C20H25NO5/c1-21-10-9-19-11-13(22)17(25-3)18(26-4)20(19,21)8-7-12-5-6-14(24-2)16(23)15(12)19/h5-6,23H,7-11H2,1-4H3
- InChI Key: XLWYWPDYNLZUJS-UHFFFAOYSA-N
- SMILES: COC1C=CC2=C(C34CC(=O)C(OC)=C(OC)C3(CC2)N(CC4)C)C=1O
Computed Properties
- Exact Mass: 359.173
- Monoisotopic Mass: 359.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 634
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 68.2Ų
Experimental Properties
- Color/Form: Solid powder
- Density: 1.3
- Boiling Point: 565.2°C at 760 mmHg
- Flash Point: 295.6°C
- Refractive Index: 1.614
- PSA: 68.23000
- LogP: 2.07420
Hasubanan-6-one,7,8-didehydro-4-hydroxy-3,7,8-trimethoxy-17-methyl- Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Hasubanan-6-one,7,8-didehydro-4-hydroxy-3,7,8-trimethoxy-17-methyl- Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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